98-16-8(3-(Trifluoromethyl)aniline),CGA 72903

3-(Trifluoromethyl)aniline Properties

Names and Identifiers

- 3-(Trifluoromethyl)aniline
- 3-amino-alpha,alpha,alpha-trifluorotoluene
- m-aminobenzotrifluoride
- 3-(trifluoromethyl)benzenamine
- 3-Trifluoromethylaniline
- alpha,alpha,alpha-trifluoro-m-toluidine
- CGA 72903
- 3-aminobenzotrifluoride
- M-(Trifluoromethyl)aniline
- 1-amino-3-trifluoromethylbenzene
- 2-NITRO-5-AMINO BENZOTRIFLUORIDE
- 3-Aminobenzotrifluor
- 3-Aminotrifluorotoluene
- 3-trifluoromethyl
- m-Aminobenzal fluoride
- m-Aminobenztrifluoride
- m-Trifluoromethylaniline
- USAF ma-4
- α,α,α-Trifluoro-m-toluidine
- 3-Aminobenzotrifluoride 98%
- 3-(TRIFLUOROMETHYL)BENZAMINE
- META-AMINOBENZOTRIFLUORIDE
- META-TRIFLUOROMETHYLANILINE
- META-AMINOBENZOLTRIFLUORIDE
- 3-Trifluormethylanilin
- 3-(Trifluoromethyl)phenylamine
- Imp. D (EP): 3-(Trifluoromethyl)aniline
- +Expand
- MDL： MFCD00007797
- InChIKey： VIUDTWATMPPKEL-UHFFFAOYSA-N
- Inchi： 1S/C7H6F3N/c8-7(9,10)5-2-1-3-6(11)4-5/h1-4H,11H2
- SMILES： C1=CC(=CC(=C1)N)C(F)(F)F
- BRN： 387672

Computed Properties

Exact Mass: 161.04500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 161.045234
Heavy Atom Count: 11
Complexity: 132
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26

Experimental Properties

LogP: 2.86880
PSA: 26.02000
Refractive Index: n20/D 1.480(lit.)
Water Partition Coefficient: 5 g/L (20 ºC)
Boiling Point: 187 °C(lit.)
Melting Point: 5-6 °C (lit.)
Vapor Pressure: 0.3 mmHg ( 20 °C)
Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
Solubility: 5 g/L (20°C)
Color/Form: A colorless oily liquid that tastes like aniline
Solubility: Insoluble in water, soluble in alcohol \ ether. Oxidized to brown when exposed to light
pka: 3.49(at 25℃)
Density: 1.29 g/mL at 25 °C(lit.)

3-(Trifluoromethyl)aniline Security Information

Symbol: GHS06 GHS08
RTECS：XU9180000
WGK Germany：2
Safety Term：6.1
Safety Instruction： S26-S36-S45-S36/37/39-S28A
Packing Group：II
Risk Phrases：R21/22; R23; R33; R36/37/38
Dangerous goods sign： T
Hazardous Material transportation number：UN 2948 6.1/PG 2
Hazard Statement： H302,H312,H330,H373
Warning Statement： P260,P280,P284,P310
Prompt：dangerous
Storage Condition：Store at room temperature
PackingGroup：II
Risk Phrases： 22-24-26-33
Signal Word：Danger
TSCA：T
HazardClass：6.1

3-(Trifluoromethyl)aniline Customs Data

HS CODE：29214300
Customs Data：

China Customs Code:
2921420090

Overview:

2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(Trifluoromethyl)aniline Related Literature

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Benjamin N. Atkinson,Nicky J. Willis,Jennifer Smith,Rebecca Gill,Jody Ali,Zhou Xu,Ping-Shan Lai,Paul V. Fish RSC Adv. 2022 12 26497
2. A molecularly imprinted poly 2-aminophenol–gold nanoparticle–reduced graphene oxide composite for electrochemical determination of flutamide in environmental and biological samples

Mohammad Kadivar,Alireza Aliakbar Anal. Methods 2021 13 536
3. Synthesis of meta-substituted anilines via a three-component reaction of acetone, amines, and 1,3-diketones

Andrew R. Galeev,Maksim V. Dmitriev,Ivan G. Mokrushin,Irina V. Mashevskaya,Andrey N. Maslivets,Michael Rubin Org. Biomol. Chem. 2019 17 10030
4. A mitochondrial-targeting and NO-based anticancer nanosystem with enhanced photo-controllability and low dark-toxicity

Jiangsheng Xu,Fang Zeng,Hao Wu,Shuizhu Wu J. Mater. Chem. B 2015 3 4904
5. Silver-catalyzed regioselective 1,6-hydroarylation of para-quinone methides with anilines and phenols

Biquan Xiong,Shipan Xu,Weifeng Xu,Yu Liu,Limin Zhang,Ke-Wen Tang,Shuang-Feng Yin,Wai-Yeung Wong Org. Chem. Front. 2022 9 3807
6. A new approach toward the synthesis of 2,4-bis(fluoroalkyl)-substituted quinoline derivatives using fluoroalkyl amino reagent chemistry

Fallia Aribi,Etienne Schmitt,Armen Panossian,Jean-Pierre Vors,Sergiy Pazenok,Frédéric R. Leroux Org. Chem. Front. 2016 3 1392
7. A new approach toward the synthesis of 2,4-bis(fluoroalkyl)-substituted quinoline derivatives using fluoroalkyl amino reagent chemistry

Fallia Aribi,Etienne Schmitt,Armen Panossian,Jean-Pierre Vors,Sergiy Pazenok,Frédéric R. Leroux Org. Chem. Front. 2016 3 1392
8. Identification of pyrazine-based TrkA inhibitors: design, synthesis, evaluation, and computational modeling studies

Brendan Frett,Nick McConnell,Yuanxiang Wang,Zhigang Xu,Andrew Ambrose,Hong-yu Li Med. Chem. Commun. 2014 5 1507
9. Design and discovery of 4-anilinoquinazoline ureas as multikinase inhibitors targeting BRAF, VEGFR-2 and EGFR

Qingwen Zhang,Yuanyuan Diao,Fei Wang,Ying Fu,Fei Tang,Qidong You,Houyuan Zhou Med. Chem. Commun. 2013 4 979
10. Nanoscale lipid vesicles functionalized with a nitro-aniline derivative for photoinduced nitric oxide (NO) delivery

Nancy Sharma,Ajay Kumar Dhyani,Srujan Marepally,D. Amilan Jose Nanoscale Adv. 2020 2 463

Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Cas no 98-16-8 (3-(Trifluoromethyl)aniline)

3-(Trifluoromethyl)aniline Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-(Trifluoromethyl)aniline Security Information

3-(Trifluoromethyl)aniline Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-(Trifluoromethyl)aniline Related Literature

Related Categories

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